Cas no 2138044-72-9 (1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide)

• Product Name: 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide
• CAS No: 2138044-72-9
• MF: C₉H₁₉ClN₂O₄S₂
• MW: 318.841159105301
• CID: 5792285
• PubChem ID: 165746699
• Update Time: 2025-07-14

1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide
• 2138044-72-9
• EN300-1154827

• Inchi： 1S/C9H19ClN2O4S2/c1-11(2)4-5-12(18(15,16)8-10)9-3-6-17(13,14)7-9/h9H,3-8H2,1-2H3
• InChI Key： CKYPIKREEYKGFT-UHFFFAOYSA-N
• SMILES： ClCS(N(CCN(C)C)C1CCS(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 318.0474771g/mol
• Monoisotopic Mass: 318.0474771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.5Ų

Additional information on 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide

Professional Introduction to Compound with CAS No. 2138044-72-9 and Product Name: 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide

The compound with the CAS number 2138044-72-9 and the product name 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involved in inflammation and immune response. The structural features of this molecule, including its chloro-substituted methanesulfonamide core and the unique thiolan-3-yl moiety, contribute to its distinctive chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The sulfonamide group in this compound not only enhances its solubility but also facilitates interactions with biological targets such as enzymes and receptors. The presence of a dimethylaminoethyl side chain further modulates the compound's pharmacokinetic profile, improving its bioavailability and target specificity. These structural elements collectively contribute to the compound's ability to interact with biological systems in a highly selective manner.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders, chronic infections, and cancer. The thiolan-3-yl group, a sulfur-containing heterocyclic ring, has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Specifically, studies have demonstrated that thiolan derivatives can suppress the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial for producing pro-inflammatory mediators.

The chloro-substituent on the methanesulfonamide core is another critical feature that influences the compound's biological activity. Chloro-substituted sulfonamides are known to enhance binding affinity to biological targets due to their ability to form strong hydrogen bonds and dipole-dipole interactions. This structural motif has been successfully employed in various drug candidates, demonstrating its efficacy in improving pharmacological properties such as potency and selectivity.

Current research in pharmacology is increasingly focused on identifying small molecules that can modulate immune responses without causing significant side effects. The compound with CAS No. 2138044-72-9 has shown promise in preclinical studies as a potential immunomodulatory agent. Its ability to interact with specific immune cells and signaling pathways suggests that it could be used to treat conditions characterized by dysregulated immune responses. For instance, preliminary data indicate that this compound may have therapeutic potential in managing autoimmune diseases by dampening excessive inflammatory reactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the thiolan-3-yl group is particularly challenging due to its sensitive sulfur chemistry. However, advances in synthetic methodologies have made it possible to construct this motif with high fidelity, enabling researchers to explore its full pharmacological potential.

In addition to its immunomodulatory properties, this compound has also been investigated for its potential anticancer activity. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. The unique structural features of this molecule allow it to interact with both extracellular signaling molecules and intracellular metabolic enzymes, potentially disrupting cancer cell survival mechanisms. Early studies have shown that derivatives of this class can induce apoptosis in certain cancer cell lines while sparing healthy cells, suggesting a high degree of selectivity.

The development of novel drug candidates relies heavily on understanding their interactions at the molecular level. Computational chemistry techniques have played a crucial role in elucidating the binding modes of this compound with its target proteins. Molecular docking studies have revealed that the chloro-substituent and sulfonamide group form critical interactions with key residues on the target protein surface, enhancing binding affinity. These insights have guided medicinal chemists in optimizing the structure for improved pharmacological activity.

Another exciting aspect of this compound is its potential for combination therapy. In many cases, single-agent therapy may not be sufficient to effectively treat complex diseases such as cancer or autoimmune disorders. By combining this compound with other therapeutic agents that target different pathways, it may be possible to achieve synergistic effects that enhance treatment outcomes. Preliminary studies have suggested that when used in combination with certain chemotherapy drugs or immunotherapies, this compound can significantly improve therapeutic efficacy.

The future development of this compound will likely involve further preclinical testing to evaluate its safety profile and clinical efficacy. Phase I clinical trials will be essential for assessing its tolerability and pharmacokinetic properties in humans. Subsequent Phase II trials will focus on evaluating its therapeutic effects in specific disease indications. If these trials yield positive results, regulatory agencies may approve its use for treating conditions such as autoimmune diseases or cancer.

In conclusion, the compound with CAS No. 2138044-72-9 and the product name 1-chloro-N-[2-(dimethylamino)ethyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide represents a promising candidate for therapeutic intervention in various diseases characterized by dysregulated immune responses or altered metabolic pathways. Its unique structural features, including the chloro-substituted methanesulfonamide core, dimethylaminoethyl side chain, and thiolan-3-yl moiety, contribute to its distinctive chemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it a valuable asset in the ongoing effort to develop novel treatments for complex diseases.